Cas no 59533-05-0 (Phosphonic acid, [(butylamino)methyl]-, dibutyl ester)

• Product name: Phosphonic acid, [(butylamino)methyl]-, dibutyl ester
• CAS No: 59533-05-0
• MF: C₁₃H₃₀NO₃P
• MW: 279.356
• CID: 1615225
• PubChem ID: 12633674

Phosphonic acid, [(butylamino)methyl]-, dibutyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(butylamino)methyl]-, dibutyl ester
• N-(dibutoxyphosphorylmethyl)butan-1-amine
• DTXSID00505106
• 59533-05-0
• Dibutyl [(butylamino)methyl]phosphonate

• Inchi： InChI=1S/C13H30NO3P/c1-4-7-10-14-13-18(15,16-11-8-5-2)17-12-9-6-3/h14H,4-13H2,1-3H3
• InChI Key： CCZTYVORNYNKCZ-UHFFFAOYSA-N
• SMILES： CCCCNCP(=O)(OCCCC)OCCCC

Computed Properties

• Exact Mass: 279.1965
• Monoisotopic Mass: 279.19633082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56